Cas no 2432848-69-4 (6-(Benzyloxy)-2-fluoro-3-methylbenzoic acid)

• Product Name: 6-(Benzyloxy)-2-fluoro-3-methylbenzoic acid
• CAS No: 2432848-69-4
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 5075466
• Update Time: 2023-08-25

6-(Benzyloxy)-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-2-fluoro-3-methylbenzoic acid

• Inchi： 1S/C15H13FO3/c1-10-7-8-12(13(14(10)16)15(17)18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： NQPUYSSKBHHKKM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1C(=O)O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5